(4-Methylthiazol-5-yl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone
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Overview
Description
(4-Methylthiazol-5-yl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone, also known as MTM, is a synthetic compound that has been of interest to researchers for its potential applications in the field of medicinal chemistry. MTM belongs to the class of thiazepane-based compounds and has been shown to exhibit a range of biological activities.
Scientific Research Applications
Molecular Docking and Antiviral Activity
- (FathimaShahana & Yardily, 2020): This study focused on the synthesis of a novel compound related to (4-Methylthiazol-5-yl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone and its molecular docking to understand antiviral activity and pharmacokinetic behavior.
Antibacterial Properties
- (Landage, Thube, & Karale, 2019): This research synthesized new thiazolyl compounds and evaluated their antibacterial activities, indicating potential antibacterial applications for related compounds.
Structural Analysis and Antibacterial Activity
- (Shahana & Yardily, 2020): In this study, novel compounds similar to this compound were synthesized and analyzed for antibacterial activity using molecular docking studies.
Crystal Structures of Thiazole Derivatives
- (Heydari, Shahrekipour, Graiff, & Tahamipour, 2016): This research determined the crystal structures of thiazole derivatives, providing insights into the molecular structure of related compounds.
Solubility and Thermodynamic Modeling
- (Chen et al., 2017): The study explored the solubility of 2-amino-5-methylthiazole, a related compound, in various solvents, contributing to understanding the solubility behavior of similar thiazole compounds.
Synthesis and Characterization for Anticancer Evaluation
- (Gouhar & Raafat, 2015): This study involved the synthesis of novel compounds and their evaluation as potential anticancer agents.
Anticancer and Antimicrobial Activities
- (Katariya, Vennapu, & Shah, 2021): The synthesized novel compounds in this study, related to thiazole derivatives, showed promising anticancer and antimicrobial activities.
Mechanism of Action
Target of Action
It’s worth noting that compounds with a 2-aminothiazole scaffold, which is a part of the given compound, have been found to exhibit potent and selective inhibitory activity against a wide range of human cancerous cell lines .
Mode of Action
For instance, certain 2-o-tolyl substituted compounds have been found to exert a significant antiproliferative effect by interfering with Ras farnesylation , a process crucial for the function of the Ras protein involved in cell signal transduction.
Biochemical Pathways
It’s known that compounds with a 2-aminothiazole scaffold can affect a broad range of biochemical pathways, given their broad pharmacological spectrum .
Result of Action
Compounds with similar structures have been found to have antiproliferative effects, suggesting that they may inhibit cell growth or division .
properties
IUPAC Name |
[7-(2-methylphenyl)-1,4-thiazepan-4-yl]-(4-methyl-1,3-thiazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2OS2/c1-12-5-3-4-6-14(12)15-7-8-19(9-10-21-15)17(20)16-13(2)18-11-22-16/h3-6,11,15H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWOZJBMINRMMQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCN(CCS2)C(=O)C3=C(N=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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